Cas no 2171249-61-7 (2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid)

• Product Name: 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid
• CAS No: 2171249-61-7
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6475243
• PubChem ID: 165811694
• Update Time: 2025-05-21

2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid
• 2171249-61-7
• EN300-1506028
• 2-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]phenoxy}acetic acid

• Inchi： 1S/C26H24N2O6/c1-16(25(31)28-17-7-6-8-18(13-17)33-15-24(29)30)27-26(32)34-14-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,16,23H,14-15H2,1H3,(H,27,32)(H,28,31)(H,29,30)/t16-/m0/s1
• InChI Key： NEYDDWSXYYIXMA-INIZCTEOSA-N
• SMILES： O(C(N[C@H](C(NC1C=CC=C(C=1)OCC(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid

2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic Acid

The compound 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid (CAS No. 2171249-61-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanamide moiety, and a phenoxyacetic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in controlling the reactivity of amino groups during chemical reactions.

Recent studies have highlighted the importance of this compound in the development of novel bioactive molecules. For instance, researchers have explored its potential as a precursor for peptide-based drugs, where the Fmoc group is strategically used to regulate the synthesis process. The phenoxyacetic acid moiety has been shown to exhibit interesting pharmacological properties, including anti-inflammatory and antioxidant activities. These findings underscore the versatility of this compound in drug discovery and development.

In addition to its role in pharmaceuticals, this compound has also gained attention in agrochemical research. The propanamide component has been linked to enhanced bioavailability and stability in agricultural formulations. Scientists are investigating its potential as a building block for herbicides and fungicides, where its unique structure could offer improved efficacy and reduced environmental impact.

The synthesis of 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the selective protection of amino groups using the Fmoc group, followed by precise coupling reactions to assemble the phenoxyacetic acid backbone. The stereochemistry at the propanamide center (denoted by the (2S) configuration) is critical for determining the compound's biological activity, as it influences molecular recognition and binding affinity.

Emerging research has also focused on the computational modeling of this compound to predict its interactions with biological targets. Molecular docking studies have revealed that the phenoxyacetic acid moiety can interact with key residues in enzyme active sites, suggesting potential applications in enzyme inhibition. Furthermore, quantum chemical calculations have provided insights into the electronic properties of the molecule, which are essential for understanding its reactivity and stability.

In conclusion, 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenoxy}acetic acid (CAS No. 2171249-61-7) is a versatile and intriguing compound with wide-ranging applications across multiple scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in modern chemical innovation.